Cas no 303186-36-9 (4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl)

• Product Name: 4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl
• CAS No: 303186-36-9
• MF: C₂₈H₁₈F₈O
• MW: 522.429155826569
• CID: 2952428
• PubChem ID: 59856380
• Update Time: 2025-07-02

4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl Chemical and Physical Properties

Names and Identifiers

• 4-[二氟(3,4,5-三氟苯氧基)甲基]-2',3,5-三氟-4''-丙基-1,1':4',1''-三联苯
• 3-BB(F)B(F,F)XB(F,F)-F
• PGUQU 3F
• 2',3,5-Trifluoro-4-[(3,4,5-trifluorophenoxy)difluoromethyl]-4''-propyl-1,1':4',1''-terbenzene
• 4-[difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4'-propyl-[1,1';4',1']terphenyl
• 4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl
• NS00134181
• 4'-[difluoro(3,4,5-trifluorophenoxy)methyl]-2,3',5'-trifluoro-4-(4-propylphenyl)-1,1'-biphenyl
• F71515
• DTXSID101120349
• 303186-36-9
• 4-[Difluoro(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-
• 4-[Difluoro(3,4,5-trifluorophenoxy)methyl]-2a(2),3,5-trifluoro-4a(2)a(2)-propyl-1,1a(2):4a(2),1a(2)a(2)-terphenyl
• BS-47430
• SCHEMBL502980
• 2-[difluoro-(3,4,5-trifluorophenoxy)methyl]-1,3-difluoro-5-[2-fluoro-4-(4-propylphenyl)phenyl]benzene
• 4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-2',3,5-trifluoro-4''-propyl-1,1':4',1''-terphenyl

• Inchi： 1S/C28H18F8O/c1-2-3-15-4-6-16(7-5-15)17-8-9-20(21(29)10-17)18-11-22(30)26(23(31)12-18)28(35,36)37-19-13-24(32)27(34)25(33)14-19/h4-14H,2-3H2,1H3
• InChI Key： BUTABAGHRNZUHX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C(C(OC2C=C(C(=C(C=2)F)F)F)(F)F)=C(C=1)F)F)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 522.12299049 g/mol
• Monoisotopic Mass: 522.12299049 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 9.2
• Molecular Weight: 522.4

Experimental Properties

• Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.7E-8 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls

Additional information on 4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl

Chemical Profile of 4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl (CAS No. 303186-36-9)

The compound 4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl (CAS No. 303186-36-9) represents a fascinating molecule in the realm of advanced chemical synthesis and pharmaceutical applications. Its intricate structure, characterized by multiple fluorinated aromatic rings and a propyl side chain, positions it as a candidate for various high-value applications in medicinal chemistry and materials science. This profile delves into the structural attributes, potential biological activities, and emerging research trends associated with this compound.

The molecular framework of 4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl is notable for its extensive fluorination pattern. The presence of three fluorine atoms on the central aromatic ring and additional fluorine substituents on the peripheral rings significantly influences its electronic properties and potential interactions with biological targets. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. In this context, the compound's structure suggests a high degree of rigidity due to the terphenyl core, which could enhance binding specificity while also contributing to favorable pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties based on structural features. The fluorinated terphenyl system in this compound has been explored for its potential in developing novel photophysical materials and organic electronics. The electron-withdrawing nature of fluorine atoms can lead to significant shifts in the HOMO-LUMO energy gap, making this molecule a candidate for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, the trifluorophenoxymethyl side chain introduces a polar moiety that could enhance solubility in aqueous environments while maintaining hydrophobic interactions with lipid-based membranes.

In the realm of pharmaceutical research, the Difluoro-(3,4,5-trifluorophenoxy)methyl group has garnered attention for its role in enhancing metabolic stability and reducing susceptibility to enzymatic degradation. This feature is particularly valuable in drug development where prolonged half-life can improve therapeutic efficacy. Studies have shown that fluorinated aromatic rings can exhibit enhanced binding affinities to certain enzyme active sites due to steric and electronic effects induced by fluorine substitution. The propyl side chain further extends the molecular reach of this compound, allowing for diverse functionalization strategies that could tailor its biological activity.

The terphenyl core itself is a well-documented scaffold in medicinal chemistry, known for its ability to form stable complexes with biological targets such as proteins and nucleic acids. Its rigid structure provides a scaffold upon which various substituents can be introduced to modulate activity. In particular, the combination of fluoro-substituted aromatic rings with aliphatic chains has been explored for its potential in developing kinase inhibitors and other enzyme-targeted therapeutics. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases by occupying hydrophobic pockets within the enzyme active site.

Emerging research also highlights the compound's potential as an intermediate in synthesizing more complex molecules with tailored properties. The presence of multiple reactive sites—such as hydroxyl groups from the trifluorophenoxy moiety and alkene double bonds—allows for further functionalization via cross-coupling reactions like Suzuki-Miyaura or Heck couplings. These transformations enable chemists to append additional functional groups or linkers that could enhance bioavailability or target specificity. For instance, attaching biomolecules or targeting ligands through such reactive sites could yield conjugates suitable for diagnostic imaging or targeted drug delivery systems.

The synthesis of 4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl presents unique challenges due to its complex architecture but also offers opportunities for showcasing innovative synthetic methodologies. Recent reports have demonstrated efficient routes to terphenyl derivatives using palladium-catalyzed cross-coupling reactions that facilitate the assembly of multiple aromatic units into a single molecule. Such methods are highly valuable in pharmaceutical synthesis where multi-step constructions must be optimized for yield and scalability while minimizing byproduct formation.

From a materials science perspective,fluorinated terpenes like this one have been investigated for their potential use in liquid crystals and advanced polymers due to their rigid structures and thermal stability. The ability to fine-tune electronic properties through fluorination makes them promising candidates for next-generation display technologies where high resolution and energy efficiency are critical requirements. Additionally,the propyl side chain can influence phase transitions and material morphology during polymerization processes,leading to tunable mechanical properties suitable for various industrial applications.

The growing interest in fluorinated pharmaceuticals underscores the importance of compounds like CAS No 303186-36-9 as building blocks for future therapeutics. Regulatory agencies increasingly recognize the value that fluorine substitution brings to drug candidates—improved pharmacokinetics being just one example among many benefits attributed to fluorine's unique chemical properties. As research continues into new synthetic techniques,the accessibility of complex fluoro-aromatics will likely increase,further driving innovation across multiple sectors including medicine,agriculture,and materials science.